Cas no 919643-15-5 (2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

• Product Name: 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• CAS No: 919643-15-5
• MF: C₁₆H₁₁Cl₂FN₂O₄S
• MW: 417.238944292068
• CID: 6577943
• Update Time: 2025-05-19

2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• Benzamide, 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-

• Inchi： 1S/C16H11Cl2FN2O4S/c17-12-3-2-10(21-15(22)5-6-26(21,24)25)8-11(12)16(23)20-9-1-4-14(19)13(18)7-9/h1-4,7-8H,5-6H2,(H,20,23)
• InChI Key： VUIHZLRBFFDGCT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C1=CC(N2C(=O)CCS2(=O)=O)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Compound CAS No. 919643-15-5: A Comprehensive Overview

The compound with CAS No. 919643-15-5, known as 2-chloro-N-(3-chloro-4-fluorophenyl)-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzamide backbone, a thiazolidine ring system, and multiple halogen substituents. The presence of chlorine and fluorine atoms in its structure contributes to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery and development. The benzamide moiety in this compound is known to enhance bioavailability and stability in biological systems, making it a promising candidate for pharmaceutical applications. Additionally, the chlorinated phenyl group introduces steric hindrance and electronic effects that can be exploited in designing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the thiazolidine ring through cyclization reactions and the subsequent functionalization with the benzamide group. Researchers have optimized these steps using advanced techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

In terms of applications, this compound has shown potential in the field of cancer research. Studies have demonstrated that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its role as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate key cellular pathways makes it a valuable tool for understanding disease mechanisms at a molecular level.

Another area where this compound has garnered attention is in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers are exploring its potential as a component in novel semiconducting materials that could revolutionize the field of optoelectronics.

Recent advancements in computational chemistry have also provided deeper insights into the structure-property relationships of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its electronic behavior under various conditions. These findings have been instrumental in guiding experimental studies and accelerating the discovery process.

In conclusion, CAS No. 919643-15-5 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its complex structure and unique properties position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make significant contributions to the advancement of modern science.